Cas no 111172-19-1 (1,3-benzodioxole-5-carbaldehyde O-(2-chlorobenzoyl)oxime)

• Product Name: 1,3-benzodioxole-5-carbaldehyde O-(2-chlorobenzoyl)oxime
• CAS No: 111172-19-1
• MF: C₁₅H₁₀ClNO₄
• MW: 303.697203159332
• CID: 5156927
• Update Time: 2025-05-26

1,3-benzodioxole-5-carbaldehyde O-(2-chlorobenzoyl)oxime Chemical and Physical Properties

Names and Identifiers

• 1,3-benzodioxole-5-carbaldehyde O-(2-chlorobenzoyl)oxime

• Inchi： 1S/C15H10ClNO4/c16-12-4-2-1-3-11(12)15(18)21-17-8-10-5-6-13-14(7-10)20-9-19-13/h1-8H,9H2/b17-8+
• InChI Key： PYCYLQDXUHQSEH-CAOOACKPSA-N
• SMILES： C1(=CC=CC=C1Cl)C(O/N=C/C1C=CC2=C(OCO2)C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1,3-benzodioxole-5-carbaldehyde O-(2-chlorobenzoyl)oxime

1,3-Benzodioxole-5-carbaldehyde O-(2-chlorobenzoyl)oxime (CAS No. 111172-19-1): A Comprehensive Overview

The compound 1,3-benzodioxole-5-carbaldehyde O-(2-chlorobenzoyl)oxime (CAS No. 111172-19-1) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines the benzodioxole moiety with an oxime functional group. The presence of the chlorobenzoyl substituent further enhances its chemical reactivity and biological activity, making it a valuable compound in research and development.

Recent studies have highlighted the potential of benzodioxole derivatives in the development of novel pharmaceutical agents. The oxime group in this compound is particularly interesting due to its ability to form hydrogen bonds and participate in various biochemical interactions. This property makes it a promising candidate for drug design, especially in the context of enzyme inhibition and receptor targeting.

The synthesis of 1,3-benzodioxole-5-carbaldehyde O-(2-chlorobenzoyl)oxime involves a multi-step process that typically begins with the preparation of the benzodioxole core. This is followed by aldehyde functionalization and subsequent reaction with a chlorobenzoyl derivative to form the oxime. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some methods incorporating green chemistry principles to minimize environmental impact.

In terms of applications, this compound has shown remarkable potential in the field of agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Additionally, studies have demonstrated its effectiveness as an antimicrobial agent, particularly against gram-positive bacteria and certain fungal strains.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on benzodioxole oximes like CAS No. 111172-19-1. These studies have provided insights into the compound's electronic structure, reactivity, and potential interactions with biological systems. Such computational approaches are increasingly being used to guide experimental work, leading to more efficient drug discovery processes.

The integration of chlorobenzoyl oximes into medicinal chemistry has opened new avenues for developing bioactive molecules. For instance, researchers have reported that this compound exhibits selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in studying disease mechanisms at the molecular level.

In conclusion, CAS No. 111172-19-1, or benzodioxole-5-carbaldehyde O-(2-chlorobenzoyl)oxime, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a subject of intense research interest, particularly in drug discovery and agrochemical development. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing modern science and technology.